Cas no 2229220-36-2 (2,2-difluoro-2-4-(trifluoromethoxy)phenylethan-1-ol)

• Product Name: 2,2-difluoro-2-4-(trifluoromethoxy)phenylethan-1-ol
• CAS No: 2229220-36-2
• MF: C₉H₇F₅O₂
• MW: 242.142700433731
• MDL: MFCD34167332
• CID: 5012680
• PubChem ID: 155896566
• Update Time: 2025-05-23

2,2-difluoro-2-4-(trifluoromethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-2-(4-(trifluoromethoxy)phenyl)ethan-1-ol
• 2,2-Difluoro-2-[4-(trifluoromethoxy)phenyl]ethanol
• 2,2-difluoro-2-4-(trifluoromethoxy)phenylethan-1-ol
• 2,2-difluoro-2-[4-(trifluoromethoxy)phenyl]ethan-1-ol
• EN300-1960833
• 22-difluoro-2-(4-(trifluoromethoxy)phenyl)ethan-1-ol
• starbld0025678
• 2229220-36-2

• MDL： MFCD34167332
• Inchi： 1S/C9H7F5O2/c10-8(11,5-15)6-1-3-7(4-2-6)16-9(12,13)14/h1-4,15H,5H2
• InChI Key： DCQHMTNUNSZDIJ-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(=CC=1)OC(F)(F)F)F

Computed Properties

• Exact Mass: 242.03662027g/mol
• Monoisotopic Mass: 242.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5

Additional information on 2,2-difluoro-2-4-(trifluoromethoxy)phenylethan-1-ol

Comprehensive Overview of 2,2-Difluoro-2-[4-(Trifluoromethoxy)Phenyl]Ethan-1-ol (CAS No. 2229220-36-2)

The compound 2,2-difluoro-2-[4-(trifluoromethoxy)phenyl]ethan-1-ol (CAS No. 2229220-36-2) is a fluorinated organic molecule with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring both difluoro and trifluoromethoxy functional groups, contributes to its remarkable chemical stability and bioactivity. This article delves into its properties, synthesis, and relevance in modern research, addressing common queries such as "fluorinated alcohol uses" and "CAS 2229220-36-2 applications."

In recent years, fluorinated compounds like 2,2-difluoro-2-[4-(trifluoromethoxy)phenyl]ethan-1-ol have garnered attention due to their enhanced metabolic stability and lipophilicity, making them ideal candidates for drug discovery. Researchers frequently search for terms like "fluorine in medicinal chemistry" and "trifluoromethoxy group benefits," highlighting the growing interest in such molecules. This compound's ability to modulate biological targets aligns with trends in precision medicine and sustainable agrochemical development.

The synthesis of CAS 2229220-36-2 typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Its difluoro moiety is particularly noteworthy, as it often improves binding affinity in drug-receptor interactions. Industry professionals exploring "fluorinated building blocks" or "high-value fine chemicals" will find this compound relevant for its versatility in derivatization and scalability.

From an environmental perspective, the trifluoromethoxy group in 2,2-difluoro-2-[4-(trifluoromethoxy)phenyl]ethan-1-ol offers advantages in pesticide design, as it can enhance target specificity while reducing ecological impact. Queries like "eco-friendly fluorinated pesticides" reflect this dual focus on efficacy and sustainability. Regulatory-compliant alternatives are increasingly sought after, positioning this compound as a viable option.

Analytical characterization of 2229220-36-2 employs techniques such as NMR, HPLC, and mass spectrometry, ensuring purity and consistency for industrial use. Laboratories investigating "fluorine NMR analysis" or "HPLC methods for fluorinated alcohols" will benefit from its well-documented spectral data. The compound's stability under various conditions also makes it suitable for long-term storage and transport.

In conclusion, 2,2-difluoro-2-[4-(trifluoromethoxy)phenyl]ethan-1-ol represents a cutting-edge example of fluorochemistry's potential. Its applications span life sciences, materials, and beyond, answering pressing questions like "how to synthesize fluorinated phenols" and "emerging fluorochemicals 2024." As research advances, this compound is poised to play a pivotal role in innovative solutions across multiple industries.